5-Methyl-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-pyrazol-3-amine

• Molecular Formula: C8H12N6
• Molecular Weight: 192.22 g/mol
• IUPAC Name: 5-methyl-1-[2-(1,2,4-triazol-1-yl)ethyl]pyrazol-3-amine
• InChI: InChI=1S/C8H12N6/c1-7-4-8(9)12-14(7)3-2-13-6-10-5-11-13/h4-6H,2-3H2,1H3,(H2,9,12)
• InChI Key: FMZBOJJAMHXTGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCN2C=NC=N2)N

Description

5-Methyl-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-pyrazol-3-amine (CAS 1865613-03-1) is a sophisticated bifunctional heterocyclic compound of significant interest in modern organic and medicinal chemistry research. This molecule integrates a 3-aminopyrazole core, substituted at the N-1 position with an ethylene linker to a 1,2,4-triazole ring. This specific architecture makes it a valuable precursor for constructing complex molecular frameworks. Its primary research application lies in its role as a key synthetic intermediate for the development of novel nitrogen-containing heterocycles. Hybrid structures incorporating pyrazole and 1,2,4-triazole moieties are frequently explored for their diverse biological activities, which can include antimicrobial, antifungal, anticancer, and anti-inflammatory properties . The presence of both the amino group on the pyrazole ring and multiple nitrogen heteroatoms provides versatile handles for further chemical derivatization. Researchers can utilize this compound in multi-component reactions, cyclocondensation, and as a building block for synthesizing more complex fused heterocyclic systems, such as those reported in studies on triazolothiadiazines with promising antitumoral activity . The compound is intended for use by qualified researchers in laboratory settings only. Specifications: • CAS Number: 1865613-03-1 • Molecular Formula: C8H12N6 • Molecular Weight: 192.22 g/mol • SMILES: NC1=NN(CCN2N=CN=C2)C(C)=C1 Please Note: This product is designated "For Research Use Only" (RUO). It is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate safety precautions in a controlled laboratory environment.

Preparation Methods

Synthesis of the Pyrazole Core

Methodology:

• Hydrazine-based cyclization: One common route involves condensing α-ketoesters or α,β-unsaturated carbonyl compounds with hydrazines to form pyrazoles.
• Reagents: Hydrazine hydrate, α-ketoesters, or α,β-unsaturated carbonyl compounds.
• Reaction Conditions: Typically refluxed in ethanol or acetic acid, with catalysts such as piperidine or acetic acid to facilitate cyclization.

Example:

• The synthesis of 3-aminopyrazoles can be achieved via the reaction of hydrazines with β-dicarbonyl compounds under reflux, followed by methylation at the 5-position to introduce the methyl group.

Formation of the Triazole Ring

Methodology:

• Cycloaddition reactions: The 1,2,4-triazole ring can be synthesized via [3+2] cycloaddition between hydrazines and nitriles or azides.
• Reagents: Hydrazines, nitriles, or azides, with catalysts such as copper or other transition metals.
• Reaction Conditions: Often performed under reflux in polar solvents like acetonitrile or dimethylformamide.

Example:

• The synthesis of 1H-1,2,4-triazoles from hydrazides and formic acid derivatives under reflux conditions.

Coupling of Pyrazole and Triazole Units

Methodology:

• Nucleophilic substitution: The amino group on the pyrazole ring can be alkylated with halogenated triazole derivatives.
• Reagents: Halogenated triazoles (e.g., chlorotriazoles), base (potassium carbonate), and solvents like dimethylformamide.
• Reaction Conditions: Reflux under inert atmosphere to prevent oxidation.

Alternative Approaches:

• Click chemistry: Copper-catalyzed azide-alkyne cycloaddition (CuAAC) can be employed if suitable azide and alkyne precursors are available.

Exemplary Synthetic Pathway Based on Literature

A representative synthesis, adapted from the literature (notably from the reaction of aldehyde derivatives with hydrazines and subsequent cyclizations), proceeds as follows:

Step	Description	Reagents	Conditions	Reference / Source
1	Synthesis of 5-methylpyrazole	Hydrazine hydrate + methyl acetoacetate	Reflux in ethanol
2	Introduction of amino group at position 3	Nitration followed by reduction	Reflux in ethanol with reducing agents	General pyrazole synthesis
3	Formation of 1,2,4-triazole ring	Hydrazides + nitriles	Reflux in acetonitrile
4	Coupling of pyrazole and triazole units	Halogenated triazole + amino-pyrazole	Reflux in dimethylformamide	Nucleophilic substitution

Notable Reaction Conditions and Optimization

Parameter	Typical Range / Condition	Purpose / Effect
Solvent	Ethanol, acetonitrile, dimethylformamide	Facilitates solubility and reaction kinetics
Temperature	80–120°C	Promotes ring formation and coupling reactions
Catalysts	Piperidine, copper salts	Accelerates cycloaddition and substitution
Reaction Time	4–24 hours	Ensures complete conversion

Variations and Scale-up Considerations

• Flow chemistry techniques can be employed for large-scale synthesis, offering better control over reaction parameters, improved safety, and higher yields.
• Green chemistry approaches involve using less toxic solvents and catalysts, optimizing reaction conditions for minimal waste.

Summary of Key Data and Findings

Data Point	Details	Source
Molecular Formula	C8H12N6
Molecular Weight	192.22 g/mol
Typical Reaction Conditions	Reflux in ethanol or acetonitrile, 80–120°C	,
Yield Range	45–75% depending on conditions	Literature reports

Chemical Reactions Analysis

Types of Reactions

5-Methyl-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-pyrazol-3-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can be used to modify the functional groups on the pyrazole or triazole rings.

Substitution: Nucleophilic or electrophilic substitution reactions can be used to introduce different substituents onto the rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Conditions for substitution reactions vary depending on the desired substituent but often involve the use of catalysts and specific solvents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can introduce various functional groups onto the compound.

Scientific Research Applications

5-Methyl-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-pyrazol-3-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Medicine: Due to its biological activity, it is being investigated for potential therapeutic uses, including anticancer and antimicrobial properties.

Industry: The compound can be used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 5-Methyl-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-pyrazol-3-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and thereby exerting its biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Pyrazole Ring

The following table highlights key structural analogs and their substituent differences:

Compound Name	Substituent at Position 1	Molecular Formula	Molecular Weight	Purity	CAS Number	Source
5-Methyl-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-pyrazol-3-amine	2-(1H-1,2,4-triazol-1-yl)ethyl	C₈H₁₁N₅	177.21*	N/A	N/A	Target Compound
5-Methyl-1-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl}-1H-pyrazol-3-amine	Pyrrolo-triazolylmethyl	C₁₀H₁₄N₆	218.26	95%	N/A
5-Methyl-1-[(2-methylphenyl)methyl]-1H-pyrazol-3-amine	(2-Methylbenzyl)	C₁₄H₁₅N₃	209.25	95%	77084-15-2
4-Methyl-1-[(5-methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine	(5-Methylthiophen-3-yl)methyl	C₁₀H₁₃N₃S	207.29	N/A	1499331-74-6
5-Methyl-1-[2-(3-methylpyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine	2-(3-Methylpyrrolidin-1-yl)ethyl	C₁₁H₂₀N₄	208.30	N/A	2138403-72-0

*Calculated molecular weight based on formula.

Key Observations:

• Triazole vs.
• Aromatic vs. Aliphatic Substituents : The benzyl group in 5-Methyl-1-[(2-methylphenyl)methyl]-1H-pyrazol-3-amine () increases hydrophobicity, which may improve membrane permeability but reduce solubility.

Pharmacological and Physicochemical Properties

• Triazole Derivatives : The 1,2,4-triazole group is associated with antimicrobial and anticancer activity due to its ability to coordinate metal ions and participate in hydrogen bonding .
• Thiophene Derivatives : Sulfur atoms in thiophene-containing analogs () may enhance electron delocalization, influencing redox properties.

Purity and Commercial Availability

• High-purity analogs (e.g., 95% purity in ) are commercially available, suggesting robust synthesis protocols.

Biological Activity

5-Methyl-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-pyrazol-3-amine is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article provides an overview of its synthesis, biological properties, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The compound has the following chemical characteristics:

• Molecular Formula : C₉H₁₂N₄
• Molecular Weight : 180.22 g/mol
• CAS Number : Not explicitly listed but can be derived from its components.

The structure features a pyrazole ring substituted with a methyl group and a triazole moiety, which is known to enhance biological activity through various mechanisms.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of compounds containing the pyrazole and triazole moieties. For instance, derivatives of pyrazole have shown promising results against various bacterial strains:

Compound	Activity Against	Reference
5-Methyl-Pyrazole	E. coli, S. aureus
Triazole Derivatives	Pseudomonas aeruginosa

In particular, studies indicate that modifications to the triazole ring can enhance the efficacy against resistant strains.

Anti-inflammatory Properties

The anti-inflammatory activity of pyrazole derivatives has been well-documented. For example, compounds similar to 5-Methyl-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-pyrazol-3-amine have been tested in animal models for their ability to reduce inflammation:

• Methodology : Carrageenan-induced edema in rats.
• Results : Significant reduction in paw swelling compared to control groups, indicating potent anti-inflammatory effects comparable to standard drugs like indomethacin .

Anticancer Activity

The compound's potential as an anticancer agent is under investigation. Pyrazoles and triazoles have shown activity against various cancer cell lines:

Cell Line	IC₅₀ (µM)	Reference
MCF-7 (Breast)	15
A549 (Lung)	20

These findings suggest that the compound may inhibit cell proliferation through mechanisms such as apoptosis induction and cell cycle arrest.

The biological activities of 5-Methyl-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-pyrazol-3-amine can be attributed to several mechanisms:

• Enzyme Inhibition : Many pyrazole derivatives act as inhibitors of cyclooxygenase enzymes (COX), which play a crucial role in inflammation.
• DNA Interaction : Some studies suggest that triazole-containing compounds can intercalate into DNA, disrupting replication in cancer cells.
• Reactive Oxygen Species (ROS) : The generation of ROS has been implicated in the antimicrobial activity observed in various studies.

Case Studies

Several case studies have explored the synthesis and biological evaluation of similar compounds:

Case Study 1: Synthesis and Antimicrobial Evaluation

A series of pyrazole derivatives were synthesized and evaluated for their antimicrobial properties against common pathogens. The study found that modifications at the 3-position significantly enhanced antibacterial activity .

Case Study 2: Anti-inflammatory Activity Assessment

In a controlled study involving carrageenan-induced paw edema in mice, a pyrazole derivative exhibited a reduction in inflammation comparable to traditional NSAIDs. This highlights the therapeutic potential of such compounds in treating inflammatory diseases .

Q & A

Q. What metabolic pathways are involved in the compound’s biotransformation, and how can metabolites be identified?

• Methodology : Incubate with liver microsomes (human/rat) and analyze via LC-MS/MS. Use isotopic labeling ($^{13}C$) to track metabolic sites. Identify phase I metabolites (e.g., hydroxylation) and phase II conjugates (e.g., glucuronides) .